2,2-Dimethylundecanoic acid
Description
2,2-Dimethylundecanoic acid (theoretical structure: CH₃(CH₂)₈C(CH₃)₂COOH) is a branched-chain fatty acid with two methyl groups on the second carbon atom of the undecanoic acid backbone. Branched-chain carboxylic acids are known for their enhanced solubility in nonpolar solvents, reduced melting points compared to linear isomers, and applications in industrial chemistry, pharmaceuticals, and flavor/fragrance industries .
Structure
3D Structure
Properties
IUPAC Name |
2,2-dimethylundecanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-4-5-6-7-8-9-10-11-13(2,3)12(14)15/h4-11H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTOBIMFBDYITLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(C)(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10949299 |
Source
|
| Record name | 2,2-Dimethylundecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10949299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
26403-14-5 |
Source
|
| Record name | Neotridecanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026403145 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,2-Dimethylundecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10949299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Molecular Comparisons
Physical Properties
- Melting/Boiling Points: 2,2-Dimethylbutanoic acid: Melting point = 258.15 K (−15°C), boiling point ≈ 450 K (177°C) . Neodecanoic acid: Expected to have a lower melting point than linear octanoic acid (16.7°C) due to branching. Undecanoic acid (linear): Melting point = 28–30°C; 2-methylundecanoic acid likely has a lower melting point due to branching . 2,2-Dimethylundecanoic acid: Hypothesized to have a melting point lower than undecanoic acid but higher than neodecanoic acid.
Research Findings and Industrial Relevance
- Flavor/Fragrance: Branched acids like 2,8-dimethylundecanoic acid are detected in fermentation processes (e.g., Chinese daqu), contributing to fruity esters .
- Pharmaceuticals : Fluorinated analogs (e.g., 2,2-difluorocyclopropanecarboxylic acid) highlight the importance of branching in drug stability and bioavailability .
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